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Compound of Interest

Compound Name: 4-Chloro-2-fluorobenzoic acid

L  Get Quote

Cat. No.: B1584855

An In-depth Technical Guide to 4-Chloro-2-
fluorobenzoic Acid

This technical guide provides comprehensive information on the chemical properties, synthesis,
and analysis of 4-Chloro-2-fluorobenzoic acid, tailored for researchers, scientists, and
professionals in the field of drug development.

Core Compound Data

Quantitative data for 4-Chloro-2-fluorobenzoic acid is summarized in the table below, offering
a clear reference for its fundamental properties.

Property Value Citations
Molecular Formula C7H4CIFO2 [11121[3]
Molecular Weight 174.56 g/mol [2][4][5]
CAS Number 446-30-0 [2][4]
Appearance Wh'ite to off-white crystalline 2]
solid
Melting Point 204-208 °C [4]16]
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Experimental Protocols

Synthesis of 4-Chloro-2-fluorobenzoic Acid from 2-
fluoro-4-chlorotoluene

A documented method for the synthesis of 4-Chloro-2-fluorobenzoic acid involves the
oxidation of 2-fluoro-4-chlorotoluene.[1]

Materials:

2-fluoro-4-chlorotoluene (172.9 mmol, 1.0 eq)

e 2,2'-azobis(isobutyronitrile) (AIBN) (8.6 mmol, 0.05 eq)

o Cobalt(ll) acetate tetrahydrate (Co(OAc)2:4H20) (17.3 mmol, 0.1 eq)
e Sodium bromide (NaBr) (17.3 mmol, 0.1 eq)

e Acetic acid (HOACc) (250 mL)

 Purified water

e Sodium hydroxide (NaOH)

o Methyl tert-butyl ether (MTBE)

o Concentrated hydrochloric acid (HCI)

Procedure:

¢ In a suitable reaction vessel, dissolve 25g of 2-fluoro-4-chlorotoluene, 1.4g of AIBN, 4.3g of
Co(OAC)2:4H20, and 1.8g of NaBr in 250 mL of acetic acid.

e Heat the reaction mixture to 130 °C.
o Pressurize the vessel with oxygen to 1.2 MPa.

e Maintain the reaction for a residence time of 1.5 hours, ensuring a supply of 3 to 5
equivalents of oxygen.
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After the reaction, transfer the mixture into 375 mL of purified water.
Adjust the pH of the aqueous solution to between 12 and 14 using solid NaOH.
Extract the aqueous phase twice with 125 mL of MTBE to remove organic impurities.

Adjust the pH of the aqueous phase to 1 with concentrated HCI, which will cause the product
to precipitate.

Collect the solid precipitate by filtration to yield 4-Chloro-2-fluorobenzoic acid.[1]

This process has been reported to achieve a yield of 89%.[1]

Analytical Methodologies

Characterization and purity assessment of 4-Chloro-2-fluorobenzoic acid typically involve

standard analytical techniques, though detailed protocols are often method-specific and require

development based on the instrumentation and sample matrix.

High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be
developed for the analysis of fluorobenzoic acids and their impurities. A typical setup might
involve a C18 column with a gradient elution using a buffered mobile phase and an organic
modifier, with detection by UV spectroscopy.[7]

Gas Chromatography-Mass Spectrometry (GC-MS): For volatile derivatives, GC-MS is a
powerful tool for identification and quantification. Analysis of fluorobenzoic acids by GC-MS
often requires a derivatization step to convert the carboxylic acid to a more volatile ester, for
example, using BF3-MeOH.[8][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are crucial for the
structural elucidation of 4-Chloro-2-fluorobenzoic acid, confirming the positions of the
substituents on the benzene ring.[10]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis is used to identify the
characteristic functional groups present in the molecule, such as the carboxylic acid O-H and
C=0 stretches, and the C-Cl and C-F bond vibrations.[11][12]
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Visualized Workflow

The following diagram illustrates the general workflow from the synthesis of 4-Chloro-2-

fluorobenzoic acid to its subsequent analysis and characterization.
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Caption: Synthesis and analysis workflow for 4-Chloro-2-fluorobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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